Cas no 874908-43-7 (3-Cyclohexyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-Cyclohexyl-1H-pyrazole-4-carbaldehyde
• CAS No: 874908-43-7
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• MDL: MFCD08059873
• CID: 1072074
• PubChem ID: 12140388
• Update Time: 2025-05-26

3-Cyclohexyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexyl-1H-pyrazole-4-carbaldehyde
• 5-cyclohexyl-1H-pyrazole-4-carbaldehyde
• 3-cyclohexylpyrazole-4-carbaldehyde
• 3-Cyclohexyl-1H-pyrazole-4-carbaldehyde, AldrichCPR
• 874908-43-7
• AKOS009988708
• FT-0684008
• SCHEMBL3208552
• CS-0359835
• MFCD08059873
• LS-04987
• DTXSID00478381
• ALBB-016023
• CHEMBRDG-BB 4012168
• 1H-Pyrazole-4-carboxaldehyde, 3-cyclohexyl-

• MDL： MFCD08059873
• Inchi： 1S/C10H14N2O/c13-7-9-6-11-12-10(9)8-4-2-1-3-5-8/h6-8H,1-5H2,(H,11,12)
• InChI Key： BXRULOQODMZHFW-UHFFFAOYSA-N
• SMILES： O=CC1C=NNC=1C1CCCCC1

Computed Properties

• Exact Mass: 178.11100
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.158
• Boiling Point: 355.8°C at 760 mmHg
• Flash Point: 172.9°C
• Refractive Index: 1.582
• PSA: 45.75000
• LogP: 2.26990

3-Cyclohexyl-1H-pyrazole-4-carbaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 3-Cyclohexyl-1H-pyrazole-4-carbaldehyde

Introduction to 3-Cyclohexyl-1H-pyrazole-4-carbaldehyde (CAS No. 874908-43-7) and Its Emerging Applications in Chemical Biology

3-Cyclohexyl-1H-pyrazole-4-carbaldehyde (CAS No. 874908-43-7) is a heterocyclic aldehyde featuring a cyclohexyl substituent and a pyrazole core, which has garnered significant attention in the field of chemical biology due to its versatile structural framework and potential biological activities. This compound represents a promising scaffold for the development of novel pharmaceuticals, agrochemicals, and specialty chemicals. Its unique chemical properties, including reactivity at the aldehyde group and the influence of the cyclohexyl moiety on electronic and steric distributions, make it a valuable intermediate in synthetic chemistry.

The pyrazole core is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities such as antiviral, antibacterial, anti-inflammatory, and anticancer properties. The introduction of a cyclohexyl group at the 3-position of the pyrazole ring introduces steric hindrance and modulates electronic effects, which can significantly influence the compound's interaction with biological targets. This modification has been strategically employed to enhance binding affinity and selectivity in drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various cellular processes and are often implicated in diseases such as cancer and neurodegenerative disorders. The aldehyde functionality in 3-cyclohexyl-1H-pyrazole-4-carbaldehyde provides a reactive handle for covalent bond formation with nucleophilic residues on protein targets, making it an attractive candidate for designing PPI modulators. Several studies have demonstrated the utility of aldehyde-containing pyrazole derivatives in disrupting aberrant protein-protein interactions, thereby offering novel therapeutic strategies.

Moreover, the 3-cyclohexyl substituent contributes to improved solubility and metabolic stability, which are critical factors for drug candidates. This feature has been exploited in the design of prodrugs and bioavailability-enhancing formulations. The compound's ability to undergo further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, further expands its synthetic utility. These reactions allow for the introduction of diverse aryl or heteroaryl groups at the 3-position of the pyrazole ring, enabling the generation of libraries of structurally diverse compounds for high-throughput screening.

Recent advances in computational chemistry have also facilitated the rational design of 3-cyclohexyl-1H-pyrazole-4-carbaldehyde derivatives by predicting their binding modes to biological targets. Molecular docking studies have revealed that modifications at the cyclohexyl ring can fine-tune interactions with specific residues in protein binding pockets. For instance, electron-withdrawing groups introduced at the 5-position of the cyclohexyl ring have been shown to enhance binding affinity to certain kinase domains. Such insights have guided the synthesis of optimized analogs with improved pharmacokinetic profiles.

The compound's potential extends beyond pharmaceutical applications; it has also been explored as a key intermediate in materials science. Pyrazole derivatives exhibit interesting electronic properties due to their aromaticity and conjugation pathways. The presence of an aldehyde group allows for polymerization or conjugation with other functional units, leading to novel polymers with tailored properties such as luminescence or catalytic activity. This interdisciplinary approach underscores the versatility of 3-cyclohexyl-1H-pyrazole-4-carbaldehyde as a building block for innovative materials.

In conclusion, 3-Cyclohexyl-1H-pyrazole-4-carbaldehyde (CAS No. 874908-43-7) represents a structurally intriguing compound with broad applications in chemical biology and materials science. Its unique combination of reactivity, steric modulation by the cyclohexyl group, and compatibility with various synthetic transformations makes it a valuable tool for drug discovery and material innovation. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an increasingly significant role in advancing scientific and industrial applications.